Cas no 18259-66-0 (4-Amino-6-chlorocinnoline)

• Product Name: 4-Amino-6-chlorocinnoline
• CAS No: 18259-66-0
• MF: C₈H₆ClN₃
• MW: 179.606339931488
• MDL: MFCD20691253
• CID: 1375524
• Update Time: 2025-06-09

4-Amino-6-chlorocinnoline Chemical and Physical Properties

Names and Identifiers

• 4-Amino-6-chlorocinnoline
• 6-chloro-4-Cinnolinamine
• 6-chloro-cinnolin-4-ylamine
• 4-Amino-6-chlor-cinnolin
• 6-Chlor-cinnolin-4-ylamin
• 6-chlorocinnolin-4-amine
• 4-Cinnolinamine, 6-chloro-
• 6086AJ
• TRA0014659
• FCH1273461
• SY028257

• MDL： MFCD20691253
• Inchi： 1S/C8H6ClN3/c9-5-1-2-8-6(3-5)7(10)4-11-12-8/h1-4H,(H2,10,12)
• InChI Key： FOLORJJGWIUWAW-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)C(=CN=N2)N

Computed Properties

• Exact Mass: 179.02500
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 164
• XLogP3: 1.7
• Topological Polar Surface Area: 51.8

Experimental Properties

• Density: 1.445
• PSA: 51.80000
• LogP: 2.44660

Related Categories

• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides
• Solvents and Organic Chemicals Organic Compounds

Additional information on 4-Amino-6-chlorocinnoline

Comprehensive Guide to 4-Amino-6-chlorocinnoline (CAS No. 18259-66-0): Properties, Applications, and Research Insights

4-Amino-6-chlorocinnoline (CAS No. 18259-66-0) is a heterocyclic organic compound with significant relevance in pharmaceutical and agrochemical research. This cinnoline derivative features a unique molecular structure combining an amino group (-NH₂) and a chlorine atom at positions 4 and 6, respectively, on the cinnoline scaffold. Its chemical formula C₈H₆ClN₃ and molecular weight of 179.61 g/mol make it a versatile intermediate for synthesizing bioactive molecules.

Recent studies highlight the growing interest in 4-Amino-6-chlorocinnoline due to its potential role in drug discovery, particularly in kinase inhibition and antimicrobial applications. Researchers are exploring its structure-activity relationship (SAR) to design novel therapeutics targeting metabolic disorders and inflammatory diseases. The compound's chloro-substituted cinnoline core also shows promise in material science, with investigations into its fluorescence properties for sensor development.

From a synthetic chemistry perspective, CAS 18259-66-0 serves as a key building block for medicinal chemistry projects. Its amino-chloro substitution pattern enables diverse functionalization, making it valuable for creating small-molecule libraries. The compound typically appears as a yellow to brown crystalline powder with moderate solubility in polar organic solvents like DMSO or methanol, which facilitates its use in high-throughput screening assays.

Environmental and green chemistry considerations have prompted studies on sustainable synthesis routes for 4-Amino-6-chlorocinnoline derivatives. Modern catalytic methods, including microwave-assisted synthesis and flow chemistry techniques, are being optimized to improve yield and reduce waste. These advancements align with the pharmaceutical industry's focus on Process Analytical Technology (PAT) and Quality by Design (QbD) principles.

Analytical characterization of 18259-66-0 typically involves HPLC purity analysis, mass spectrometry, and NMR spectroscopy. Recent publications emphasize the importance of polymorph screening for this compound, as crystalline forms can influence bioavailability in downstream applications. Stability studies under various pH and temperature conditions are critical for determining optimal storage conditions.

The global market for cinnoline-based compounds is expanding, driven by demand for targeted therapies and precision medicine. Patent analysis reveals increasing intellectual property activity around 4-Amino-6-chlorocinnoline analogs, particularly in oncology and CNS drug development. Supply chain specialists note growing requirements for GMP-grade quantities of this intermediate to support clinical-stage programs.

For researchers handling CAS 18259-66-0, proper laboratory safety protocols should be followed, including the use of personal protective equipment. While not classified as hazardous under standard regulations, appropriate ventilation and containment measures are recommended when working with fine powders. Material Safety Data Sheets (MSDS) should always be consulted prior to experimental work.

Emerging applications in bioconjugation chemistry have created new opportunities for 4-Amino-6-chlorocinnoline derivatives. The amino group's reactivity enables conjugation with biomolecules or nanoparticles, facilitating the development of theranostic agents. This aligns with current trends in personalized medicine and combination therapies that dominate pharmaceutical research discussions.

Quality control of 18259-66-0 requires rigorous spectroscopic verification and chromatographic purity assessment. Leading suppliers now provide comprehensive certificates of analysis including residual solvent profiles and heavy metal content. These specifications are particularly important for researchers pursuing FDA submissions or other regulatory approvals.

Future research directions for 4-Amino-6-chlorocinnoline may explore its potential in photopharmacology or as a covalent inhibitor scaffold. Computational chemistry approaches, including molecular docking and QSAR modeling, are accelerating the identification of promising derivatives. The compound's balanced lipophilicity profile (predicted LogP ~1.8) makes it particularly interesting for CNS-targeted drug design.